![molecular formula C3H4BrN3 B1342973 4-Bromo-2-methyl-2H-1,2,3-triazole CAS No. 16681-67-7](/img/structure/B1342973.png)
4-Bromo-2-methyl-2H-1,2,3-triazole
Overview
Description
4-Bromo-2-methyl-2H-1,2,3-triazole is a heterocyclic organic compound belonging to the class of triazoles. It is composed of bromine, methyl and nitrogen atoms. It has a wide range of applications in organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Kinetic Reactivity Studies
4-Bromo-2-methyl-2H-1,2,3-triazole has been studied in the context of its kinetic reactivity. Barlin (1967) explored the kinetics of reactions between various bromo-N-methyl-tetrazoles, triazoles, or imidazoles, revealing insights into the reactivity of these compounds, including 4-bromo-1-methyl-1,2,3-triazole (Barlin, 1967).
Synthesis of Derivatives
The compound has also been used as a starting material or intermediate in synthesizing various derivatives with potential applications. Meshcheryakov and Shainyan (2004) synthesized 2-Phenyl-4-trifluoromethylsulfonylmethyl-2H-1,2,3-triazole from 4-bromo-methyl-2-phenyl-2H-1,2,3-triazole, highlighting its role in creating new chemical entities (Meshcheryakov & Shainyan, 2004).
Organic Synthesis
Wang et al. (2009) utilized 4-bromo-NH-1,2,3-triazoles for efficient synthesis of poly-substituted 1,2,3-triazoles, demonstrating its utility in organic synthesis processes (Wang et al., 2009).
Synthesis of Triazole Derivatives
Xu and Hu (2013) developed methods to create 2,4-diary-2H-[1,2,3]triazoles, where this compound could potentially be used as a starting material (Xu & Hu, 2013).
Application in Nanoparticle Functionalization
Fleming et al. (2006) demonstrated the use of 1,2,3-triazole formation in functionalizing the surfaces of Au nanoparticles, a process where derivatives of this compound could be relevant (Fleming et al., 2006).
Potential in Drug Development
The compound and its derivatives have been investigated for their potential applications in drug development. For instance, Reck et al. (2005) found that 1,2,3-triazoles bearing a bromo substituent could be effective in developing oxazolidinones with an improved safety profile (Reck et al., 2005).
Safety and Hazards
The compound is classified as a warning under the GHS classification . It has hazard statements H227, H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
The future directions for “4-Bromo-2-methyl-2H-1,2,3-triazole” could involve further exploration of its chemical reactivity and potential applications. Given its high reactivity and the versatility of the 1,2,3-triazole ring, it could be used as a building block in the synthesis of more complex molecules .
Mechanism of Action
Target of Action
Similar triazole compounds have been studied for their interactions with various cellular targets .
Mode of Action
It’s known that triazole compounds can interact with their targets through various mechanisms . More research is needed to elucidate the specific interactions of this compound.
Biochemical Pathways
Triazole compounds are known to be involved in a variety of biochemical processes, but the specifics for this compound require further investigation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For 4-Bromo-2-methyl-2H-1,2,3-triazole, it is recommended to store the compound at ambient temperature .
Properties
IUPAC Name |
4-bromo-2-methyltriazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4BrN3/c1-7-5-2-3(4)6-7/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEFNDZLVSBSRMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=CC(=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30617802 | |
Record name | 4-Bromo-2-methyl-2H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30617802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16681-67-7 | |
Record name | 4-Bromo-2-methyl-2H-1,2,3-triazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16681-67-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-methyl-2H-1,2,3-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30617802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-2-methyl-2H-1,2,3-triazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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